Cas no 54963-43-8 (Phenol, 4-chloro-3-methyl-, acetate)

• Product Name: Phenol, 4-chloro-3-methyl-, acetate
• CAS No: 54963-43-8
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 1594410
• PubChem ID: 521555
• Update Time: 2025-05-26

Phenol, 4-chloro-3-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-3-methyl-, acetate
• SCHEMBL1846855
• 4-Chloro-3-methylphenyl acetate
• 54963-43-8
• CS-0181583
• Acetic acid 4-chloro-3-methylphenyl ester
• 4-Chloro-3-methylphenyl acetate #
• AKOS002952584
• 4-Chloro-3-methylphenylacetate

• Inchi： 1S/C9H9ClO2/c1-6-5-8(12-7(2)11)3-4-9(6)10/h3-5H,1-2H3
• InChI Key： LKKDOFSIQKPJLX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OC(C)=O

Computed Properties

• Exact Mass: 202.03973
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 57.53

Additional information on Phenol, 4-chloro-3-methyl-, acetate

Phenol, 4-chloro-3-methyl-, acetate (CAS No. 54963-43-8)

The compound Phenol, 4-chloro-3-methyl-, acetate (CAS No. 54963-43-8) is a derivative of phenol, specifically modified with a chlorine atom at the para position and a methyl group at the meta position. This structure introduces unique chemical properties, making it a valuable compound in various applications. The acetate functional group further enhances its reactivity and versatility in chemical reactions.

Phenol, 4-chloro-3-methyl-, acetate is widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its ability to undergo nucleophilic aromatic substitution reactions makes it a key intermediate in the production of biologically active compounds. Recent studies have highlighted its potential in the development of novel antiviral agents, particularly due to its ability to inhibit specific viral enzymes.

The synthesis of Phenol, 4-chloro-3-methyl-, acetate involves a multi-step process, often starting with chlorination and methylation of phenol derivatives. The introduction of the acetate group is typically achieved through acetylation reactions, which can be optimized for high yield and purity. Researchers have explored green chemistry approaches to enhance the efficiency of these reactions, reducing environmental impact while maintaining product quality.

In terms of physical properties, Phenol, 4-chloro-3-methyl-, acetate exhibits a melting point of approximately 120°C and a boiling point around 250°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification processes. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent findings indicating its resistance to degradation under mild reaction conditions.

Recent advancements in computational chemistry have enabled detailed molecular modeling of Phenol, 4-chloro-3-methyl-, acetate, providing insights into its electronic structure and reactivity. These studies have revealed that the presence of the chlorine and methyl groups significantly influences the compound's aromaticity and reactivity patterns. Such insights are crucial for designing efficient synthetic pathways and predicting its behavior in complex chemical systems.

The application of Phenol, 4-chloro-3-methyl-, acetate extends beyond traditional chemical synthesis into emerging fields such as nanotechnology and polymer science. Its use as a building block for constructing functional polymers has shown promise in developing materials with tailored mechanical and electronic properties. For instance, recent research demonstrates its role in synthesizing conductive polymers for flexible electronics.

In conclusion, Phenol, 4-chloro-3-methyl-, acetate (CAS No. 54963-43-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an essential component in modern chemical research and industry.